Cas no 400078-37-7 (2-(2,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid)

• Product Name: 2-(2,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid
• CAS No: 400078-37-7
• MF: C₂₃H₁₅Cl₂NO₂S
• MW: 440.341702699661
• CID: 5710514
• PubChem ID: 3289375
• Update Time: 2023-10-14

2-(2,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)-3-(4-methylphenyl)sulfanylquinoline-4-carboxylic acid
• AKOS005083086
• Oprea1_360842
• 1M-565S
• 2-(2,4-dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid
• 400078-37-7
• 2-(2,4-dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylicacid
• 2-(2,4-dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-4-quinolinecarboxylic acid
• 2-(2,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid

• Inchi： 1S/C23H15Cl2NO2S/c1-13-6-9-15(10-7-13)29-22-20(23(27)28)17-4-2-3-5-19(17)26-21(22)16-11-8-14(24)12-18(16)25/h2-12H,1H3,(H,27,28)
• InChI Key： XIQLDPCGJVIDFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=C(C(=O)O)C2C=CC=CC=2N=1)SC1C=CC(C)=CC=1)Cl

Computed Properties

• Exact Mass: 439.0200553g/mol
• Monoisotopic Mass: 439.0200553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 75.5Ų